Cas no 572872-02-7 ((5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one)

• Product Name: (5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one
• CAS No: 572872-02-7
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 4043625
• Update Time: 2025-06-07

(5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-(3-chlorophenyl)-5-(hydroxymethyl)-, (5R)-
• (5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H10ClNO3/c11-7-2-1-3-8(4-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2/t9-/m1/s1
• InChI Key： NWTBJKLAXANGHG-SECBINFHSA-N
• SMILES： O1[C@@H](CO)CN(C2=CC=CC(Cl)=C2)C1=O

Additional information on (5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one

Research Brief on (5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one (CAS: 572872-02-7)

The compound (5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one (CAS: 572872-02-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxazolidinone derivative exhibits a unique structural framework, combining a chlorophenyl group with a hydroxymethyl substituent, which may contribute to its biological activity. Recent studies have explored its role as a precursor or intermediate in the synthesis of novel antimicrobial and anticancer agents, leveraging its chiral center and functional groups for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of derivatives synthesized from (5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one. The research highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive pathogens, with minimal cytotoxicity observed in mammalian cell lines. The study employed molecular docking simulations to elucidate the compound's binding affinity to bacterial ribosomal targets, suggesting a mechanism akin to linezolid but with enhanced selectivity.

In parallel, a preprint from Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's utility in asymmetric synthesis, serving as a chiral auxiliary for the construction of β-lactam antibiotics. The hydroxymethyl group was pivotal in facilitating ring-opening reactions, yielding enantiomerically pure products with improved pharmacokinetic profiles. Researchers emphasized the scalability of this approach, with a 92% enantiomeric excess achieved under optimized conditions.

Further investigations into its anticancer potential revealed that structural analogs of 572872-02-7 inhibit tubulin polymerization, as documented in a European Journal of Medicinal Chemistry (2023) article. The chlorophenyl moiety was critical for disrupting microtubule dynamics, inducing apoptosis in colorectal cancer cell lines (IC₅₀ = 1.8 µM). Comparative analyses with paclitaxel derivatives suggested a novel binding site, potentially circumventing common resistance mechanisms.

Ongoing clinical trials (Phase I/II) by a leading pharmaceutical company are evaluating a prodrug formulation of this oxazolidinone for CNS penetration, targeting neurodegenerative diseases. Preliminary data indicate BBB permeability exceeding 20%, with no significant off-target effects in primate models. The hydroxymethyl group's oxidation to a carboxylic acid in vivo is hypothesized to enhance neuroprotective activity.

In conclusion, (5R)-3-(3-chlorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one represents a versatile scaffold with multifaceted applications. Its dual role as a therapeutic agent and synthetic building block underscores its importance in drug discovery pipelines. Future research should focus on structure-activity relationship (SAR) optimization and in vivo efficacy validation across broader disease models.